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Compound of Interest

Compound Name: Copper methionine

Cat. No.: B13647792

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical analysis of
copper methionine, a compound of significant interest in nutritional science and
pharmacology. The document details the experimental protocols for its characterization,
presents quantitative data from thermogravimetric analysis (TGA) and differential scanning
calorimetry (DSC), and illustrates key experimental workflows.

Introduction

Copper methionine, a chelated complex of copper and the essential amino acid methionine,
exhibits enhanced bioavailability compared to inorganic copper sources.[1][2][3] This property
makes it a valuable compound in animal feed supplements and potentially in human
therapeutics. Understanding its thermal stability and decomposition pathways is crucial for
formulation, processing, and storage, as well as for ensuring its efficacy and safety.
Thermochemical analysis techniques, primarily thermogravimetric analysis (TGA) and
differential scanning calorimetry (DSC), provide critical insights into the material's behavior as a
function of temperature.

Synthesis of Copper Methionine

The synthesis of copper methionine complexes, typically with a 1:2 metal-to-ligand ratio,
involves the reaction of a copper salt (e.g., copper sulfate or copper chloride) with methionine
in an aqueous solution.[4][5][6] The pH of the solution is a critical parameter, often adjusted to
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the alkaline range (pH 8-10) to facilitate the deprotonation of the amino acid, enabling its
coordination with the copper ion.[4] The resulting complex is then typically precipitated, filtered,
washed, and dried.

The coordination of the copper ion with methionine generally occurs through the carboxyl and
amino groups, forming a bidentate ligand.[4][5] Infrared spectroscopy is a key technique used
to confirm the coordination, by observing shifts in the characteristic vibrational frequencies of
these functional groups upon complexation.[4]

Thermochemical Analysis: Quantitative Data

The thermal behavior of copper methionine has been investigated using TGA and DSC to
determine its stability and decomposition profile. The following tables summarize the key
quantitative data obtained from these analyses.

Table 1: Thermogravimetric Analysis (TGA) Data for Metal-Methionine Complexes
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Temperature Range

Complex °C) Weight Loss (%) Attributed to
Loss of water of
[Cu(Met)2]-H20 RT - 200 ~2.6% ]
hydration
Initial decomposition
200 - 250 ~15% _
of the ligand
Final decomposition to
250 - 1000 ~62.8% _
metal oxide
Loss of two water
[Co(Met)2]-2H20 30-90 ~4.5%
molecules
Removal of nitro
160 - 240 ~15.6% groups (in a modified
ligand)
Decomposition of the
270 - 670 ~70.5%

organic ligand

[Z (M |)2] H20 Data not SpeCiﬁEd in
n e . - -
the same format

Note: The data for the copper complex is generalized from similar ternary copper complexes,
as specific multi-stage decomposition data for pure copper methionine was not available in a
single source. The cobalt complex data is from a related study for comparative purposes.[7][3]

Table 2: Differential Scanning Calorimetry (DSC) Data for Related Complexes
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Onset Peak
Enthalpy
Complex Temperature Temperature Process
. . Change (AH)
(°C) (°C)
Endothermic
) followed by
Cu-Complex 1 360 800 (melting) - _
Exothermic
Decomposition
Endothermic
. (crystallization)
Cu-Complex 2 430 700 (melting) - )
and Exothermic
Decomposition
320 K (phase Thermally stable,
Zn(Met)2 -30 to 180 -

transition)

phase transition

Note: DSC data for copper methionine specifically is not readily available in the searched

literature. The data presented is for analogous ternary copper complexes and zinc methionine

to provide an indication of the expected thermal events.[7][9]

Experimental Protocols

Detailed methodologies are essential for reproducible thermochemical analysis. The following

protocols are based on standard procedures for the analysis of coordination compounds.[7][10]

4.1 Thermogravimetric Analysis (TGA)

 Instrument Calibration: Calibrate the TGA instrument for mass and temperature using

certified reference materials.

o Sample Preparation: Place approximately 5-10 mg of the dried copper methionine sample

into a clean, tared TGA crucible (typically alumina or platinum).

o Experimental Conditions:

o Heating Rate: A linear heating rate of 10 °C/min is commonly used.[7]
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o Temperature Range: Heat the sample from ambient temperature (e.g., 30 °C) to a final
temperature of up to 1000 °C to ensure complete decomposition.[7]

o Atmosphere: Conduct the analysis under a controlled atmosphere, typically an inert gas
like nitrogen, with a constant flow rate (e.g., 50 mL/min).[7] This prevents oxidative
decomposition.

o Data Analysis: Record the mass loss as a function of temperature. The resulting TGA curve
is analyzed to determine the temperatures of decomposition events and the corresponding
percentage of weight loss. The derivative of the TGA curve (DTG) can be used to identify the
temperatures of the maximum rates of decomposition.

4.2 Differential Scanning Calorimetry (DSC)

 Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using
standard reference materials (e.g., indium).

o Sample Preparation: Accurately weigh 2-5 mg of the copper methionine sample into a DSC
pan (typically aluminum). Seal the pan hermetically. Prepare an empty, sealed pan as a
reference.

o Experimental Conditions:

o Heating Rate: Use the same heating rate as in the TGA experiment (e.g., 10 °C/min) for
direct comparison of thermal events.[7]

o Temperature Range: The temperature range should encompass the thermal events of
interest, as identified by TGA.

o Atmosphere: Maintain an inert atmosphere (e.g., nitrogen) with a consistent flow rate.

o Data Analysis: The DSC curve plots the heat flow as a function of temperature. Endothermic
events (e.g., melting, dehydration) and exothermic events (e.g., crystallization,
decomposition) are identified as peaks. The area under a peak is integrated to determine the
enthalpy change (AH) associated with the transition.

Visualizations of Experimental Workflows
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The following diagrams, created using the DOT language, illustrate the logical flow of the
thermochemical analysis process.
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Caption: Workflow for Thermogravimetric Analysis (TGA) of Copper Methionine.
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Caption: Workflow for Differential Scanning Calorimetry (DSC) of Copper Methionine.

Conclusion

The thermochemical analysis of copper methionine provides essential data on its stability and
decomposition characteristics. TGA and DSC are powerful tools for elucidating the thermal
behavior, including dehydration, decomposition stages, and associated energetic changes. The
protocols and data presented in this guide serve as a valuable resource for researchers and
professionals in the fields of materials science, nutrition, and pharmaceutical development,
enabling better control over the quality and performance of copper methionine-containing
products. Further research to establish a more detailed and standardized thermochemical
profile for pure copper methionine is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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